Cas no 1622407-11-7 ((3-Bromo-2-chloro-pyridin-4-yl)-carbamic acid tert-butyl ester)

• Product Name: (3-Bromo-2-chloro-pyridin-4-yl)-carbamic acid tert-butyl ester
• CAS No: 1622407-11-7
• MF: C₁₀H₁₂BrClN₂O₂
• MW: 307.571480751038
• MDL: MFCD32632519
• CID: 4777959
• Update Time: 2026-02-27

(3-Bromo-2-chloro-pyridin-4-yl)-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (3-Bromo-2-chloro-pyridin-4-yl)-carbamic acid tert-butyl ester
• SB34071
• tert-Butyl (3-bromo-2-chloropyridin-4-yl)carbamate

• MDL： MFCD32632519
• Inchi： 1S/C10H12BrClN2O2/c1-10(2,3)16-9(15)14-6-4-5-13-8(12)7(6)11/h4-5H,1-3H3,(H,13,14,15)
• InChI Key： GYSNVXLARRFYON-UHFFFAOYSA-N
• SMILES： BrC1C(=NC=CC=1NC(=O)OC(C)(C)C)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 258
• XLogP3: 3.1
• Topological Polar Surface Area: 51.2

Additional information on (3-Bromo-2-chloro-pyridin-4-yl)-carbamic acid tert-butyl ester

Recent Advances in the Application of (3-Bromo-2-chloro-pyridin-4-yl)-carbamic acid tert-butyl ester (CAS: 1622407-11-7) in Chemical Biology and Pharmaceutical Research

The compound (3-Bromo-2-chloro-pyridin-4-yl)-carbamic acid tert-butyl ester (CAS: 1622407-11-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This research brief aims to provide an updated overview of the latest scientific findings and technological advancements related to this compound, highlighting its role in drug discovery and development.

Recent studies have demonstrated the utility of (3-Bromo-2-chloro-pyridin-4-yl)-carbamic acid tert-butyl ester in the synthesis of novel kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer progression. A 2023 publication in the Journal of Medicinal Chemistry detailed its use as a precursor in the development of selective JAK2 inhibitors, showcasing its potential in addressing hematologic malignancies. The compound's unique halogenated pyridine scaffold allows for efficient derivatization, enabling researchers to explore diverse pharmacophores.

In the context of synthetic methodology, several research groups have reported improved protocols for the preparation and purification of (3-Bromo-2-chloro-pyridin-4-yl)-carbamic acid tert-butyl ester. A notable advancement comes from a 2024 study published in Organic Process Research & Development, which described a scalable, high-yield synthesis route with enhanced safety profile. The optimized procedure employs continuous flow chemistry techniques, addressing previous challenges associated with batch processing of this thermally sensitive intermediate.

The compound's application has expanded beyond oncology research, with recent findings indicating its potential in central nervous system (CNS) drug development. Researchers at multiple institutions have utilized (3-Bromo-2-chloro-pyridin-4-yl)-carbamic acid tert-butyl ester as a building block for novel neuroprotective agents targeting protein misfolding diseases. Preliminary in vitro data suggest that derivatives of this compound show promising activity against α-synuclein aggregation, a pathological hallmark of Parkinson's disease.

From a structural perspective, computational chemistry studies have provided new insights into the molecular interactions of (3-Bromo-2-chloro-pyridin-4-yl)-carbamic acid tert-butyl ester derivatives. Molecular docking simulations published in early 2024 reveal that the bromo and chloro substituents play critical roles in establishing favorable binding interactions with various biological targets, while the tert-butyl carbamate moiety contributes to improved metabolic stability of the resulting drug candidates.

In the pharmaceutical industry, several companies have included (3-Bromo-2-chloro-pyridin-4-yl)-carbamic acid tert-butyl ester in their development pipelines. Patent analyses indicate that at least three major pharmaceutical firms have filed intellectual property claims covering novel synthetic routes and therapeutic applications of derivatives based on this core structure. The compound's versatility is further evidenced by its inclusion in multiple fragment-based drug discovery libraries.

Looking forward, researchers anticipate that (3-Bromo-2-chloro-pyridin-4-yl)-carbamic acid tert-butyl ester will continue to play a pivotal role in medicinal chemistry. Current investigations are exploring its potential in the development of targeted protein degraders (PROTACs) and covalent inhibitors. The compound's unique combination of reactivity and stability makes it particularly suitable for these emerging therapeutic modalities. As synthetic methodologies advance and our understanding of structure-activity relationships deepens, this intermediate is poised to contribute significantly to the next generation of pharmaceutical agents.